5-Fluoropyridine-3-sulfonyl chloride
Overview
Description
5-Fluoropyridine-3-sulfonyl chloride is a chemical compound with the molecular formula C5H3ClFNO2S . It is used in laboratory chemicals and is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of 5-Fluoropyridine-3-sulfonyl chloride consists of a pyridine ring with a fluorine atom at the 5th position and a sulfonyl chloride group at the 3rd position . The InChI code for this compound isInChI=1S/C5H3ClFNO2S/c6-11(9,10)5-1-4(7)2-8-3-5/h1-3H . Physical And Chemical Properties Analysis
The molecular weight of 5-Fluoropyridine-3-sulfonyl chloride is 195.60 g/mol . It has a computed XLogP3-AA value of 1, indicating its partition coefficient between octanol and water, which is a measure of its lipophilicity . The compound has 0 hydrogen bond donors and 4 hydrogen bond acceptors .Scientific Research Applications
Fluorosulfonylation Reagents : 1-Bromoethene-1-sulfonyl fluoride (1-Br-ESF), a new fluorosulfonylation reagent, shows potential for regioselective synthesis of 5-sulfonylfluoro isoxazoles, a process that could be beneficial in creating functionalized isoxazoles with sulfonyl fluoride moieties (Leng & Qin, 2018).
Anticancer Research : Novel sulfonyl 5-fluorouracil derivatives have been synthesized through the reaction of 5-fluorouracil with sulfonyl chloride. These compounds exhibit varying anticancer activities against certain cell lines, with structure-activity relationship analysis indicating that the presence of electron-withdrawing groups can enhance their efficacy (Yan et al., 2009).
Solid-Phase Organic Synthesis : Polymer-supported sulfonyl chloride has been used in the solid-phase synthesis of disubstituted 1,3-oxazolidin-2-ones. This method has the potential for producing high-enantiopurity compounds, which is important in drug development (Holte, Thijs, & Zwanenburg, 1998).
Synthesis of Sulfonated Derivatives : Research on the synthesis of sulfonated derivatives of 4-fluoroaniline has led to methods for creating compounds like 2-amino-5-fluorobenzenesulfonic acid and 5-amino-2-fluorobenzenesulfonic acid, which have applications in dye and pharmaceutical industries (Courtin, 1982).
Labeling Techniques in Medical Imaging : Fluorine-18 labeled fluoropyridines, including 3-fluoro and 5-fluoropyridines, have seen increasing application in medical imaging techniques like Positron Emission Tomography, owing to their stability and ease of preparation (Carroll, Nairne, & Woodcraft, 2007).
Synthesis of Diarylsulfones : Research has been conducted on the reactivity of (poly)halo-substituted benzenesulfonyl chlorides in palladium-catalyzed sulfonylation reactions. This provides a method for creating halo-substituted diarylsulfones, which are valuable in various chemical applications (Sasmal et al., 2018).
Safety And Hazards
5-Fluoropyridine-3-sulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation . It is advised to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area . In case of contact with skin or eyes, immediate medical attention is required .
properties
IUPAC Name |
5-fluoropyridine-3-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClFNO2S/c6-11(9,10)5-1-4(7)2-8-3-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSAMEVYXVKKALC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1S(=O)(=O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClFNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoropyridine-3-sulfonyl chloride | |
CAS RN |
1060802-49-4 |
Source
|
| Record name | 5-fluoropyridine-3-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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